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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-Butanone 2,4-Dinitrophenylhydrazone-d3. This stable isotope-labeled

compound serves as a critical internal standard for the quantitative analysis of 2-butanone in

various matrices using mass spectrometry-based methods.

Core Chemical Properties
2-Butanone 2,4-dinitrophenylhydrazone-d3 is the deuterated analog of 2-butanone 2,4-

dinitrophenylhydrazone. The incorporation of three deuterium atoms provides a distinct mass

shift, making it an ideal internal standard for minimizing analytical variability and improving the

accuracy of quantification.
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Property Value Source

Chemical Name

N-[(E)-butan-2-

ylideneamino]-2,3,5-trideuterio-

4,6-dinitroaniline

[1]

Synonyms
2-Butanone D3 (phenyl D3)

2,4-Dinitrophenylhydrazone
[1]

CAS Number 259824-58-3 [2]

Molecular Formula C₁₀H₉D₃N₄O₄ [3]

Molecular Weight 255.25 g/mol [2]

Accurate Mass 255.105 [1][3]

Appearance Solid, Light yellow to yellow [2]

Melting Point 111 - 113 °C [4]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and acetonitrile.

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[2]

Synthesis and Experimental Protocols
The synthesis of 2-butanone 2,4-dinitrophenylhydrazone-d3 involves the condensation

reaction of 2-butanone with 2,4-dinitrophenylhydrazine-d3 (Brady's reagent). This reaction is a

standard method for the derivatization of aldehydes and ketones.

Reaction Mechanism
The reaction proceeds via a nucleophilic addition of the 2,4-dinitrophenylhydrazine to the

carbonyl group of 2-butanone, followed by the elimination of a water molecule to form the

corresponding hydrazone.
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Reactants

Reaction Steps Product

2-Butanone

Nucleophilic Attack

2,4-Dinitrophenylhydrazine-d3

Proton Transfer Dehydration 2-Butanone 2,4-Dinitrophenylhydrazone-d3

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 2-Butanone 2,4-Dinitrophenylhydrazone-
d3.

Experimental Protocol: Synthesis of 2-Butanone 2,4-
Dinitrophenylhydrazone-d3
This protocol is adapted from the general procedure for preparing 2,4-dinitrophenylhydrazones.

Materials:

2-Butanone

2,4-Dinitrophenylhydrazine-d3

Methanol or Ethanol

Concentrated Sulfuric Acid (catalyst)

Test tubes

Water bath

Ice bath

Filtration apparatus (e.g., Hirsch funnel)
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Procedure:

Prepare Brady's Reagent: Dissolve a small amount of 2,4-dinitrophenylhydrazine-d3 in

methanol or ethanol. Carefully add a few drops of concentrated sulfuric acid to the solution.

Reaction: In a separate test tube, dissolve a small amount of 2-butanone in methanol or

ethanol.

Mixing: Add the Brady's reagent dropwise to the 2-butanone solution.

Precipitation: The formation of a yellow to orange-red precipitate indicates the formation of

the 2,4-dinitrophenylhydrazone. If no precipitate forms immediately, gently warm the mixture

in a water bath for a few minutes and then cool in an ice bath.

Isolation: Collect the precipitate by vacuum filtration.

Purification: Wash the collected crystals with a small amount of cold ethanol to remove any

unreacted starting materials. The product can be further purified by recrystallization from a

suitable solvent, such as ethanol.

Analytical Characterization
2-Butanone 2,4-dinitrophenylhydrazone-d3 is primarily used as an internal standard in

analytical chemistry, particularly in conjunction with gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Spectroscopic Data
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Spectroscopic Technique Expected Observations

¹H NMR

Signals corresponding to the protons of the

butanone moiety and the dinitrophenyl ring. The

deuteration on the phenyl ring will result in the

absence of corresponding proton signals.

Mass Spectrometry (MS)

A distinct molecular ion peak at m/z 255.

Characteristic fragmentation patterns can be

observed in MS/MS analysis, which are useful

for structural confirmation and quantification.[5]

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H

stretching, C=N stretching, and the aromatic

nitro groups.

Experimental Workflow for Quantification
The general workflow for using 2-butanone 2,4-dinitrophenylhydrazone-d3 as an internal

standard for the quantification of 2-butanone in a sample is outlined below.
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Sample Preparation

Analysis

Data Processing

Sample Collection

Spike with 2-Butanone-d3-DNPH

Derivatization with DNPH

Solid Phase Extraction

LC-MS/MS or GC-MS Analysis

Quantification using Internal Standard

Report Results

Click to download full resolution via product page

Caption: General workflow for the quantification of 2-butanone using its deuterated DNPH
derivative.

Applications in Research and Drug Development
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The primary application of 2-Butanone 2,4-Dinitrophenylhydrazone-d3 is as an internal

standard for the accurate quantification of 2-butanone.[2] This is crucial in various research and

industrial settings, including:

Environmental Monitoring: To measure levels of volatile organic compounds (VOCs) like 2-

butanone in air and water samples.

Food and Beverage Industry: To monitor the formation of 2-butanone as a flavor or off-flavor

compound.

Pharmacokinetic Studies: In drug development, to quantify metabolites that may include 2-

butanone.

Industrial Hygiene: To assess workplace exposure to 2-butanone.

The use of a stable isotope-labeled internal standard like 2-Butanone 2,4-
Dinitrophenylhydrazone-d3 is essential for correcting for matrix effects and variations in

sample preparation and instrument response, leading to highly reliable and reproducible

quantitative results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-
d3-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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